Cas no 74702-89-9 (2-(3-Fluorophenyl)propan-2-amine)

2-(3-Fluorophenyl)propan-2-amine structure
74702-89-9 structure
Product Name:2-(3-Fluorophenyl)propan-2-amine
CAS No:74702-89-9
MF:C9H12FN
MW:153.196685791016
MDL:MFCD11584348
CID:858889
PubChem ID:19425192
Update Time:2024-10-27

2-(3-Fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-fluoro-a,a-dimethyl-
    • 2-(3-FLUOROPHENYL)PROPAN-2-AMINE
    • 74702-89-9
    • SCHEMBL2432359
    • AMY4655
    • MFCD11584348
    • 3-Fluoro-alpha,alpha-dimethylbenzenemethanamine
    • AB64314
    • Z449374128
    • DTXSID701281107
    • N10807
    • 3-Fluoro-a,a-dimethylbenzenemethanamine
    • ZCA70289
    • EN300-81655
    • CS-0154640
    • AKOS009996944
    • SCHEMBL5970106
    • 1-(3-fluorophenyl)-1-methylethylamine
    • KS-6750
    • 3-Fluoro-I+/-,I+/--dimethylbenzenemethanamine
    • 2-(3-Fluorophenyl)propan-2-amine
    • MDL: MFCD11584348
    • Inchi: 1S/C9H12FN/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6H,11H2,1-2H3
    • InChI Key: UVDZXNRATDMYMW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)(C)N

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

2-(3-Fluorophenyl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB313539-1 g
2-(3-Fluorophenyl)propan-2-amine; 95%
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